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Compound of Interest

Compound Name: 5-Bromo-6-methylpyridin-3-ol

Cat. No. B176030

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide provides a comprehensive overview of the chemical
properties, structural information, and synthesis of 5-Bromo-6-methylpyridin-3-ol, a key
intermediate in organic synthesis.

Chemical Identity and Nomenclature

The compound with the formula C6H6BrNO is identified by the International Union of Pure and
Applied Chemistry (IUPAC) as 5-bromo-6-methylpyridin-3-ol or 5-bromo-6-methyl-3-pyridinol.
[1] Itis a substituted pyridine derivative, a class of heterocyclic compounds widely utilized as
precursors in the synthesis of pharmaceuticals and other specialty chemicals.

Physicochemical Properties

The key physicochemical properties of 5-Bromo-6-methylpyridin-3-ol are summarized in the
table below. This data is essential for its handling, storage, and application in synthetic
chemistry.
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Property Value Source
CAS Number 186593-45-3 [1]
Molecular Formula C6H6BrNO [1]
Molecular Weight 188.02 g/mol [2]
Physical Form Solid [1]
Boiling Point 328.2 £ 37.0 °C at 760 mmHg [1]
Purity Typically 297% [1]
Storage Temperature 4°C, under nitrogen [1]
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Structural Information

The molecular structure of 5-Bromo-6-methylpyridin-3-ol is depicted below. The diagram
illustrates the arrangement of the pyridine ring with its substituents: a bromine atom at position
5, a methyl group at position 6, and a hydroxyl group at position 3.

Caption: Chemical structure of 5-Bromo-6-methylpyridin-3-ol.

Synthesis and Reactivity

As a chemical intermediate, 5-Bromo-6-methylpyridin-3-ol is typically synthesized through
multi-step processes involving the construction and subsequent functionalization of the pyridine
ring. While specific, detailed experimental protocols for its synthesis are proprietary or not
widely published, a general approach can be inferred from the synthesis of related brominated
pyridine derivatives.

General Experimental Protocol for Synthesis of Brominated Pyridines:

A common synthetic route involves the bromination of a corresponding aminopyridine
precursor. For instance, the synthesis of 2-amino-5-bromopyridine is achieved by reacting 2-
aminopyridine with bromine in acetic acid.[3] This is often followed by diazotization and
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hydrolysis to introduce the hydroxyl group, and other steps to introduce the methyl group. The
precise sequence of these steps is crucial to achieve the desired isomer.

It is important to note that as a chemical intermediate, there are no associated biological
"signaling pathways" for 5-Bromo-6-methylpyridin-3-ol itself. Its significance lies in its utility
as a building block for more complex, often biologically active, molecules.

Safety and Handling

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

For complete safety information, refer to the Material Safety Data Sheet (MSDS) provided by
the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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